Cas no 118048-90-1 (3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 118048-90-1
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 4683718
• Update Time: 2025-05-24

3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C13H15ClN2O/c1-2-3-4-11-9-13(17)16(15-11)12-7-5-10(14)6-8-12/h5-8H,2-4,9H2,1H3
• InChI Key： OWORWXSZSUTOJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(CCCC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one

3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one: A Comprehensive Overview

3-Butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 118048-90-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their diverse applications in drug discovery and materials science. The structure of this compound features a pyrazolone ring system with substituents that include a butyl group and a 4-chlorophenyl group, making it a unique derivative with potential for further functionalization and exploration.

The pyrazolone core of this compound is a five-membered ring containing two nitrogen atoms and a ketone group. This structure provides a platform for various chemical reactions, including nucleophilic additions and cyclizations. The butyl group attached to the pyrazolone ring introduces hydrophobicity, while the 4-chlorophenyl group adds electronic diversity and potential for aromatic interactions. These features make 3-butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one a versatile molecule for studying structure-property relationships in medicinal chemistry.

Recent studies have highlighted the importance of pyrazolone derivatives in the development of new drugs targeting various diseases. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that 3-butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one could have therapeutic potential in conditions where inflammation plays a key role. Additionally, the compound's ability to form hydrogen bonds and its moderate lipophilicity make it an attractive candidate for drug delivery systems.

From a synthetic perspective, 3-butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one can be prepared through various routes, including condensation reactions involving ketones and hydrazines. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics are critical for its application in pharmaceutical formulations. For example, its solubility in organic solvents makes it suitable for use in lipid-based drug delivery systems. Furthermore, its stability under various storage conditions ensures its usability in long-term studies.

In terms of applications, 3-butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one has shown promise in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. Moreover, its ability to act as a ligand in metal complexes has opened new avenues for exploring its catalytic properties.

Looking ahead, the continued exploration of 3-butyl-1-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one will undoubtedly yield further insights into its potential applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of pyrazolone chemistry and its implications for drug development.